3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide

• IUPAC Name: 3-chloro-N-(3-chloro-2-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C17H16Cl2N2O/c18-13-6-3-5-12(11-13)17(22)20-15-8-4-7-14(19)16(15)21-9-1-2-10-21/h3-8,11H,1-2,9-10H2,(H,20,22)
• InChI Key: KXLDMRWUEWXUMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=CC=C2Cl)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H16Cl2N2O
• Molecular Weight: 335.2 g/mol

Description

3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized through various methods and has been studied for its mechanism of action, physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide is not fully understood. However, it has been proposed that it exerts its anticancer activity by inhibiting the activity of enzymes involved in the cell cycle and inducing apoptosis in cancer cells. It has also been suggested that it may act as an acetylcholinesterase inhibitor, which could be responsible for its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide in laboratory experiments is its potential as a therapeutic agent for the treatment of cancer and Alzheimer's disease. However, its limited solubility in water and potential toxicity at high concentrations are some of the limitations that need to be considered when using this compound in experiments.

Future Directions

There are several future directions for the study of 3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of cancer and Alzheimer's disease. The development of more efficient and less toxic synthesis methods is also an area that requires further investigation. Additionally, the use of this compound in combination with other therapeutic agents could be explored to enhance its effectiveness.

Scientific Research Applications

3-chloro-N-[3-chloro-2-(1-pyrrolidinyl)phenyl]benzamide has been studied for its potential applications in various fields of research. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease.